Cas no 124027-76-5 (benzo[k]tetraphene-1,2-dione)

benzo[k]tetraphene-1,2-dione structure
benzo[k]tetraphene-1,2-dione structure
Product Name:benzo[k]tetraphene-1,2-dione
CAS No:124027-76-5
MF:C22H12O2
MW:308.32948589325
CID:1218933
PubChem ID:147815
Update Time:2025-04-20

benzo[k]tetraphene-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • benzo[k]tetraphene-1,2-dione
    • naphtho[8,7-b]phenanthrene-1,2-dione
    • 124027-76-5
    • Dibenz(a,h)anthracene-1,2-quinone
    • DTXSID20154195
    • Naphtho(8,7-b)phenanthrene-1,2-dione
    • Inchi: 1S/C22H12O2/c23-20-10-9-14-6-8-16-11-18-15(12-19(16)21(14)22(20)24)7-5-13-3-1-2-4-17(13)18/h1-12H
    • InChI Key: SQPWDXUCXDUROF-UHFFFAOYSA-N
    • SMILES: O=C1C(C=CC2C=CC3=CC4C5C=CC=CC=5C=CC=4C=C3C=21)=O

Computed Properties

  • Exact Mass: 308.08376
  • Monoisotopic Mass: 308.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.37
  • Boiling Point: 581.2°C at 760 mmHg
  • Flash Point: 258.4°C
  • Refractive Index: 1.803
  • PSA: 34.14
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